BENGHE Foundational & Exploratory

Check Availability & Pricing

CAS number 1003-38-9 properties and hazards

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2,5-Dimethyltetrahydrofuran

cat. No.: B0g9747

An In-Depth Technical Guide to N,N-Diethyl-p-phenylenediamine (CAS 1003-38-9)

Foreword

As a Senior Application Scientist, my experience has repeatedly demonstrated that a profound
understanding of a reagent's fundamental properties is the bedrock of innovative and, more
importantly, safe research. N,N-Diethyl-p-phenylenediamine (CAS 1003-38-9), a compound of
significant utility and notable hazard, warrants such a detailed examination. This guide is
structured not as a rigid data sheet but as a narrative that walks the user through the
compound's identity, properties, applications, and the critical safety protocols required for its
handling. The causality behind each recommendation is explained to empower researchers to
make informed decisions, ensuring both experimental integrity and personal safety.

Compound Identification and Physicochemical
Profile

N,N-Diethyl-p-phenylenediamine, also known as 4-Amino-N,N-diethylaniline, is an aromatic
amine that serves as a versatile intermediate and reagent in various chemical applications. Its
core structure consists of a benzene ring substituted with an amino group and a diethylamino
group at positions 1 and 4, respectively.

The compound's utility is intrinsically linked to its physicochemical properties, which dictate its
behavior in different experimental settings. A summary of these key characteristics is presented
below.
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Table 1: Physicochemical Properties of N,N-Diethyl-p-phenylenediamine

Property Value Source
CAS Number 1003-38-9

Molecular Formula CioH1eN2

Molecular Weight 164.25 g/mol

Appearance Red to brown liquid

Melting Point 16 - 19 °C (60.8 - 66.2 °F)
Boiling Point 260 - 262 °C (500 - 503.6 °F)
Density 0.966 g/cm?3

Solubility Slightly soluble in water.
Vapor Pressure <0.1 hPa at 20 °C (68 °F)
Flash Point 125 °C (257 °F) - closed cup

Core Applications in Research and Development

While historically significant in the dye industry and as a photographic developer, N,N-Diethyl-
p-phenylenediamine's modern utility in research is primarily centered on its redox properties.

o Colorimetric Analysis: It is a key reagent in the DPD (N,N-Diethyl-p-phenylenediamine)
method for measuring free and total chlorine concentrations in water treatment and
swimming pool maintenance. In the presence of chlorine, DPD is oxidized to form a
magenta-colored radical cation (Wurster's dye), the intensity of which is proportional to the
chlorine concentration and can be quantified spectrophotometrically. The choice of DPD in
this application is due to its rapid and distinct color change, providing high sensitivity for
residual disinfectants.

e Redox Indicator: Its ability to undergo reversible one-electron oxidation makes it a useful
redox indicator in certain titrations and electrochemical studies.
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e Organic Synthesis: It serves as a building block or precursor in the synthesis of more
complex molecules, including certain dyes, polymers, and pharmaceutical intermediates.

Comprehensive Hazard Analysis and Toxicological
Profile

The utility of N,N-Diethyl-p-phenylenediamine is matched by its significant hazards. A failure to
appreciate its toxicological profile can lead to severe health consequences and compromised
experiments. This compound is classified as highly toxic and environmentally damaging.

Primary Hazards:

o Acute Toxicity (Oral, Dermal, Inhalation): The compound is fatal if swallowed, fatal in contact
with skin, and toxic if inhaled. This triple threat necessitates the use of a comprehensive
barrier system (gloves, lab coat, respiratory protection) at all times.

o Skin Sensitization: It is a potent skin sensitizer. Initial contact may not produce a severe
reaction, but subsequent exposures, even to minute quantities, can trigger a severe allergic
response. This is a critical point of emphasis; sensitization is a permanent condition, and
continued work with the material becomes untenable.

o Organ Damage: Evidence suggests a risk of damage to organs through prolonged or
repeated exposure.

e Aquatic Toxicity: The compound is very toxic to aquatic life with long-lasting effects. This
necessitates stringent waste disposal protocols to prevent environmental contamination.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement
Fatal if swallowed or in contact
Hazard H300+H310 ] ]
with skin.
May cause an allergic skin
Hazard H317 )
reaction.
Hazard H331 Toxic if inhaled.
May cause damage to organs
Hazard H373 through prolonged or repeated
exposure.
Very toxic to aquatic life with
Hazard H410 ]
long lasting effects.
) Avoid release to the
Precaution P273 ]
environment.
Wear protective gloves/
Precaution P280 protective clothing/ eye
protection/ face protection.
IF SWALLOWED: Immediately
Precaution P301+P310 call a POISON
CENTER/doctor.
] IF ON SKIN: Wash with plenty
Precaution P302+P352
of soap and water.
_ Immediately call a POISON
Precaution P310

CENTER or doctor/ physician.

Self-Validating Experimental Workflow: Safe
Handling and Disposal

To ensure both user safety and experimental validity, a self-validating workflow must be

employed. The following protocol is designed to minimize exposure and prevent contamination.

The causality for each step is highlighted to reinforce its importance.

© 2025 BenchChem. All rights reserved.

4/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Workflow Diagram: Safe Handling of N,N-Diethyl-p-
phenylenediamine

Preparation Phase

Step 1: Review SDS
(Understand all hazards)

nformed by hazards

Step 2: Assemble PPE
(Nitrile gloves, safety goggles,
face shield, lab coat)

nsures barrier readiness

Step 3: Prepare Fume Hood
(Verify airflow, clear workspace,
prepare waste containers)

Proceed when safe

Phase

Step 4: Weigh/Aliquot
(Perform ONLY in fume hood.
Use dedicated tools)

Mjnimizes vapor exposure

Step 5: Perform Experiment
(Keep container sealed when
not in use)

Post-experiment

Cleanup & Djisposal Phase

Step 6: Decontaminate
(Wipe down surfaces and
equipment with appropriate solvent)

Hrevents cross-contamination

Step 7: Segregate Waste
(Collect all contaminated materials
in a labeled, sealed container)

inalizes containment

Step 8: Doff PPE
(Remove gloves last, wash
hands thoroughly)
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Caption: Safe handling workflow for N,N-Diethyl-p-phenylenediamine.

Step-by-Step Protocol

e Preparation and Hazard Review (Self-Validation Check 1):

o Action: Before entering the lab, thoroughly read and understand the Safety Data Sheet
(SDS) for N,N-Diethyl-p-phenylenediamine.

o Causality: This step is hon-negotiable. It ensures you are fully aware of the specific
hazards, required PPE, and emergency procedures before any potential exposure occurs.
This is your first validation gate: do not proceed if the risks are not understood.

e Engineering Controls and PPE (Self-Validation Check 2):

o Action: All handling of the compound, including weighing and dilutions, MUST be
performed inside a certified chemical fume hood. Assemble and don all required PPE:
chemical-resistant gloves (nitrile is acceptable for incidental contact, but heavier gloves
like butyl rubber should be considered for extensive handling), a flame-retardant lab coat,
and splash-proof safety goggles in combination with a face shield.

o Causality: The fume hood provides the primary engineering control to prevent inhalation of
toxic vapors. The comprehensive PPE acts as the last line of defense against dermal
absorption, which is a fatal route of exposure for this compound.

» Handling and Aliquoting:

o Action: Use dedicated, clearly labeled glassware and tools. When not in use, ensure the
primary container is tightly sealed. The compound is sensitive to air and light and can
oxidize, which appears as a darkening of the liquid.

o Causality: Dedicated tools prevent cross-contamination of other experiments. Sealing the
container preserves the compound's integrity, ensuring experimental reproducibility, and
prevents the release of vapors into the fume hood workspace.

o Waste Management and Decontamination (Self-Validation Check 3):
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o Action: All contaminated materials (pipette tips, gloves, wipes) must be collected in a
dedicated, sealed, and clearly labeled hazardous waste container. Do not mix with other
waste streams. Decontaminate all surfaces with an appropriate solvent.

o Causality: Due to its extreme toxicity to aquatic life, preventing environmental release is a
regulatory and ethical imperative. Proper waste segregation is the only way to ensure it is
disposed of by qualified personnel according to environmental regulations.

Conclusion

N,N-Diethyl-p-phenylenediamine (CAS 1003-38-9) is a reagent that demands respect. Its utility
in colorimetric analysis and synthesis is undeniable, but it is overshadowed by its severe
toxicological profile. For the research scientist, this compound serves as a case study in the
importance of a safety-first mindset. By understanding the causality behind rigorous handling
protocols—from the necessity of a fume hood to mitigate inhalation toxicity to the critical need
for segregated waste to prevent environmental harm—we can harness its chemical properties
effectively and safely. Adherence to the workflows described in this guide is not merely a
recommendation; it is a prerequisite for responsible science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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